1-(Benzoylamino)-5-oxopyrrolidine-3-carboxylic acid
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Description
1-(Benzoylamino)-5-oxopyrrolidine-3-carboxylic acid is a useful research compound. Its molecular formula is C12H12N2O4 and its molecular weight is 248.238. The purity is usually 95%.
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Scientific Research Applications
Synthesis and Pharmacological Evaluation
1-(Benzoylamino)-5-oxopyrrolidine-3-carboxylic acid and related compounds have been extensively researched for their pharmacological properties, particularly focusing on their synthesis, structure-activity relationships (SAR), and potential applications in treating various conditions. A significant body of work has outlined the anti-inflammatory and analgesic activities of these compounds, highlighting their effectiveness and the structural factors influencing their pharmacological profiles. Notably, extensive SAR studies have elucidated the importance of the benzoyl substituent's steric and hydrogen-bonding characteristics in mediating these activities. Such research underscores the potential of these compounds as foundational structures for developing new therapeutic agents (Muchowski et al., 1985; Muchowski et al., 1985).
Antiviral Applications
The derivatives of this compound have been identified as potent inhibitors of adenovirus replication. The optimization of these compounds over successive generations has led to the development of highly effective antiviral agents. This body of work highlights the critical structural elements, such as the ortho substituent pattern and the carboxylic acid presence, in enhancing antiviral efficacy. This research pathway opens up new avenues for the development of antiviral drugs with low toxicity (Öberg et al., 2012).
Luminescent Sensor Development
The exploration of this compound derivatives in the synthesis of coordination polymers has led to the development of luminescent sensors for detecting toxic metal ions such as Hg2+ and Pb2+. These studies have demonstrated the utility of such compounds in environmental monitoring and safety, providing a novel approach to detect hazardous substances with high sensitivity and selectivity (Lin et al., 2019).
Synthesis of Novel Pyrrolidin-2-one Derivatives
Research into 5-oxopyrrolidine-3-carboxylic acids has facilitated the synthesis of novel 4-(1,2,4-oxadiazol-5-yl)pyrrolidin-2-one systems. These compounds, characterized by their unique bicyclic structures, have undergone theoretical predictions of their biological activities, indicating potential applications in pharmaceutical development. This research highlights the versatility of this compound derivatives in synthesizing biologically active compounds with potential therapeutic applications (Kharchenko et al., 2008).
Antimicrobial Compound Synthesis
The synthesis of novel 5-benzoyl-N-substituted amino- and 5-benzoyl-N-sulfonylamino-4-alkylsulfanyl-2-pyridones has revealed promising antimicrobial properties. These compounds have been evaluated for their antibacterial and antifungal activities, showcasing the potential of this compound derivatives in addressing microbial resistance and developing new antimicrobial agents (Elgemeie et al., 2017).
Properties
IUPAC Name |
1-benzamido-5-oxopyrrolidine-3-carboxylic acid |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H12N2O4/c15-10-6-9(12(17)18)7-14(10)13-11(16)8-4-2-1-3-5-8/h1-5,9H,6-7H2,(H,13,16)(H,17,18) |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
QJANAQHWEISFLT-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CN(C1=O)NC(=O)C2=CC=CC=C2)C(=O)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H12N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
248.23 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.